Cas no 61502-75-8 (1,1,3,3-Cycloheptanetetrapropanoic acid, 2-oxo-)

• Product Name: 1,1,3,3-Cycloheptanetetrapropanoic acid, 2-oxo-
• CAS No: 61502-75-8
• MF: C₁₉H₂₈O₉
• MW: 400.420227050781
• CID: 476968
• PubChem ID: 20317173
• Update Time: 2025-04-19

1,1,3,3-Cycloheptanetetrapropanoic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Cycloheptanetetrapropanoic acid, 2-oxo-
• 3-[1,3,3-tris(2-carboxyethyl)-2-oxocycloheptyl]propanoic acid
• SCHEMBL11656471
• DTXSID80605113
• 61502-75-8
• 3,3',3'',3'''-(2-Oxocycloheptane-1,1,3,3-tetrayl)tetrapropanoic acid

• Inchi： 1S/C19H28O9/c20-13(21)3-9-18(10-4-14(22)23)7-1-2-8-19(17(18)28,11-5-15(24)25)12-6-16(26)27/h1-12H2,(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChI Key： QWSQVGIUJSEJLN-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)(CCC(=O)O)CCCCC1(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 400.17334
• Monoisotopic Mass: 400.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.27